Cas no 96439-99-5 (3-Bromo-2-ethynylpyridine)

3-Bromo-2-ethynylpyridine structure

Product Name:3-Bromo-2-ethynylpyridine

CAS No:96439-99-5

MF:C₇H₄BrN

MW:182.017360687256

CID:3043525

PubChem ID:13400638

Update Time:2024-10-25

3-Bromo-2-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-ethynylpyridine
- 3-Bromo-2-ethynylpyridine (ACI)
- 3-bromo-2-ethynyl-pyridine
- BS-50863
- SCHEMBL5700439
- 96439-99-5
- EN300-178391
- CS-0102748
- Pyridine, 3-bromo-2-ethynyl-
- MFCD18256373
- E76579
- DTXSID801318791
- Inchi： 1S/C7H4BrN/c1-2-7-6(8)4-3-5-9-7/h1,3-5H
- InChI Key： VINPRHPJAPWMGL-UHFFFAOYSA-N
- SMILES： BrC1C(C#C)=NC=CC=1

Computed Properties

Exact Mass: 180.95271g/mol
Monoisotopic Mass: 180.95271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 12.9Å²

3-Bromo-2-ethynylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B13958-1g	3-Bromo-2-ethynylpyridine	96439-99-5	98%	1g	6597.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B13958-250mg	3-Bromo-2-ethynylpyridine	96439-99-5	98%	250mg	2203.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SB214-50mg	3-Bromo-2-ethynylpyridine	96439-99-5	97%	50mg	625.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-SB214-200mg	3-Bromo-2-ethynylpyridine	96439-99-5	97%	200mg	1563.0CNY	2021-07-13
TRC	B681893-10mg	3-Bromo-2-ethynylpyridine	96439-99-5		10mg	$ 50.00	2022-06-06
TRC	B681893-50mg	3-Bromo-2-ethynylpyridine	96439-99-5		50mg	$ 135.00	2022-06-06
TRC	B681893-100mg	3-Bromo-2-ethynylpyridine	96439-99-5		100mg	$ 210.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B13958-1g	3-Bromo-2-ethynylpyridine	96439-99-5	98%	1g	6597CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B13958-250mg	3-Bromo-2-ethynylpyridine	96439-99-5	98%	250mg	2203CNY	2021-05-08
Apollo Scientific	OR19508-1g	3-Bromo-2-ethynylpyridine	96439-99-5	97%	1g	£261.00	2025-02-19

3-Bromo-2-ethynylpyridine Production Method

Production Method 1

408502-43-2

96439-99-5

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium ; rt; 4 h, rt

Reference

: Aromatic heterocyclic compounds for organic electric element and electronic device

, Korea, , ,

Production Method 2

13534-89-9

96439-99-5

Reaction Conditions

Reference

: Reductive amination of ethynylpyridines with sodium cyanoborohydride

Sakamoto, Takao; Nagata, Hideo; Kondo, Yoshinori; Sato, Kaori; Yamanaka, Hiroshi, Chemical & Pharmaceutical Bulletin, 1984, 32(12), 4866-72

Production Method 3

408502-43-2

96439-99-5

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Tetrakis(triphenylphosphine)palladium ; rt; 4 h, rt

Reference

: Pyridinoquinazolines and related compounds for electronic device

, Korea, , ,

3-Bromo-2-ethynylpyridine Raw materials

3-Bromo-2-ethynylpyridine Preparation Products

3-Bromo-2-ethynylpyridine (96439-99-5)

3-Bromo-2-ethynylpyridine Related Literature

1. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
2. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
3. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
4. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220

Related Categories

96439-99-5 (3-Bromo-2-ethynylpyridine) Related Products

Recommended suppliers

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk